4-Dimethylamino-N-(6-methyl-4,5,6,7-tetrahydro-benzothiazol-2-yl)-benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Dimethylamino-N-(6-methyl-4,5,6,7-tetrahydro-benzothiazol-2-yl)-benzamide, also known as DMABN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMABN is a benzamide derivative that has been synthesized using several methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Corrosion Inhibition
Research has demonstrated the effectiveness of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions. Two derivatives, including a similar chemical structure to the compound , were synthesized and tested, showing high inhibition efficiencies against steel corrosion. These inhibitors work through adsorption onto the surface by both physical and chemical means. The study's findings suggest potential applications of such compounds in protecting metal surfaces in industrial settings (Hu et al., 2016).
Synthesis of Heterocycles
Another study focused on the efficient, microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles. These compounds serve as versatile building blocks for synthesizing various novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives. Such synthetic methodologies highlight the utility of benzothiazole derivatives in creating pharmacologically relevant structures (Darweesh et al., 2016).
Anticancer Activity
The synthesis and in-vitro anticancer activity of certain benzothiazole derivatives have been explored, revealing their potential against various cancer cell lines. Novel heterocycles have been prepared, showing marked activity against human cancer cell lines. This research underlines the promise of benzothiazole derivatives in developing new anticancer therapies (Waghmare et al., 2013).
Antimicrobial Activity
Newly synthesized compounds based on benzothiazole and pyrazole derivatives have shown significant antimicrobial activities. This underscores the potential of such compounds in developing new antimicrobial agents to combat resistant microbial strains (Gouda et al., 2010).
properties
IUPAC Name |
4-(dimethylamino)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3OS/c1-11-4-9-14-15(10-11)22-17(18-14)19-16(21)12-5-7-13(8-6-12)20(2)3/h5-8,11H,4,9-10H2,1-3H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APFDZGGENIGECX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.